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Compound of Interest

Compound Name: Diethanolamine hydrochloride

Cat. No.: B077265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diethanolamine hydrochloride is an organic compound with the chemical formula

C4H11NO2·HCl. It presents as a white crystalline solid that is soluble in water.[1] This

compound is a versatile chemical intermediate, utilized as a building block in the synthesis of

various pharmaceuticals and chemicals, and is also found in personal care products due to its

buffering and emulsifying properties.[1]

Core Chemical and Physical Properties
The fundamental properties of diethanolamine hydrochloride are summarized below,

providing a quantitative overview for easy reference and comparison.
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Property Value Source(s)

Molecular Formula
C4H12ClNO2 or

C4H11NO2·HCl
[1][2][3][4][5][6][7]

Molecular Weight 141.60 g/mol [1][2][3][5][6][8]

CAS Number 14426-21-2 [1][2][3][9]

Appearance

White crystalline solid; may

appear as a colorless to

yellow/orange clear liquid

[1][3][4][6][10]

Melting Point -26 °C [1][4][10]

Boiling Point 239.4 °C at 760 mmHg [1][4]

Density 1.261 g/mL at 25 °C [1][6][9][10][11][12]

Refractive Index n20/D 1.517 [1][4][6][9][10][12]

Flash Point >230 °F (>110 °C) [1][6][10][11]

Vapor Pressure 0.00104 mmHg at 25 °C [1][4]

Water Solubility Soluble [1][3][6][8][10]

pKa (of Diethanolamine) 8.88 at 25 °C [13]

EINECS Number 238-396-4 [1][4][7]

Chemical Structure
Diethanolamine hydrochloride is the hydrochloride salt of diethanolamine. The structure

consists of a central nitrogen atom bonded to two hydroxyethyl groups (-CH2CH2OH) and two

hydrogen atoms, forming a secondary ammonium cation. This cation is ionically bonded to a

chloride anion (Cl-). The presence of hydroxyl groups and the ionic nature of the hydrochloride

make the compound highly polar and water-soluble.[3][14]

IUPAC Name: 2,2'-Iminodiethanol hydrochloride[2]

SMILES: C(CO)NCCO.Cl[5]
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InChI: InChI=1S/C4H11NO2.ClH/c6-3-1-5-2-4-7;/h5-7H,1-4H2;1H[3][5]

InChIKey: VJLOFJZWUDZJBX-UHFFFAOYSA-N[3][5]

Step 1: MEA·HCl Synthesis

Step 2: DEA·HCl & TEA·HCl Synthesis

Dissolve NH4Cl
in water Add Ethylene Oxide (EO) Heat to 50-60°C Crystallize & Filter

MEA·HCl Product

Solid

Filtrate (contains DEA·HCl)
Liquid

Add more EO
to Filtrate Heat to 70-100°C Crystallize & Filter

TEA·HCl Product

Solid

Final Filtrate
(DEA·HCl Solution)Liquid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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